Cas no 854476-92-9 (2-CHLORO-4-THIOCYANATOPYRIMIDINE)

2-CHLORO-4-THIOCYANATOPYRIMIDINE structure
854476-92-9 structure
Product Name:2-CHLORO-4-THIOCYANATOPYRIMIDINE
CAS No:854476-92-9
MF:C5H2ClN3S
MW:171.607477664948
CID:890539
Update Time:2024-01-03

2-CHLORO-4-THIOCYANATOPYRIMIDINE Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-4-THIOCYANATOPYRIMIDINE
    • (2-chloropyrimidin-4-yl) thiocyanate
    • 2-Chloro-4-pyrimidinyl thiocyanate (ACI)
    • Thiocyanic acid, 2-chloro-4-pyrimidyl ester (4CI)
    • [(2-Chloropyrimidin-4-yl)sulfanyl]formonitrile
    • Inchi: 1S/C5H2ClN3S/c6-5-8-2-1-4(9-5)10-3-7/h1-2H
    • InChI Key: NUFAYJQDRJOZGP-UHFFFAOYSA-N
    • SMILES: N#CSC1C=CN=C(Cl)N=1

Computed Properties

  • Exact Mass: 170.96600

Experimental Properties

  • PSA: 74.87000
  • LogP: 1.70318
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD